Dimethylsilyloxy-methoxy-methyl-octylsilane
Catalog No.
S6601933
CAS No.
68554-69-8
M.F
C12H30O2Si2
M. Wt
262.54 g/mol
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CAS Number
68554-69-8
Product Name
Dimethylsilyloxy-methoxy-methyl-octylsilane
IUPAC Name
dimethylsilyloxy-methoxy-methyl-octylsilane
Molecular Formula
C12H30O2Si2
Molecular Weight
262.54 g/mol
InChI
InChI=1S/C12H30O2Si2/c1-6-7-8-9-10-11-12-16(5,13-2)14-15(3)4/h15H,6-12H2,1-5H3
InChI Key
BLBKHUSUJJBYAZ-UHFFFAOYSA-N
Canonical SMILES
CCCCCCCC[Si](C)(OC)O[SiH](C)C
(40-60%)Methylhydro-(40-60%)Methyloctylsiloxane copolymer is a silicone-based copolymer that has found diverse applications in industries such as cosmetics, pharmaceuticals, and medical research. In this paper, we aim to provide an in-depth analysis of the copolymer, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
(40-60%)Methylhydro-(40-60%)Methyloctylsiloxane copolymer belongs to the group of organosiloxanes, which are widely used to make silicone-based products due to their unique properties, such as thermal stability, chemical resistance, and hydrophobicity. The copolymer is produced by the process of copolymerization of methylhydro and methyloctylsiloxane. The ratio of the two components in the copolymer is usually between 40-60% methylhydro and 40-60% methyloctylsiloxane.
The copolymer has a molecular weight of approximately 30,000 g/mol, a viscosity ranging from 50-500 centistokes, and a refractive index of 1.399. It is a clear, colorless liquid with a faint odor. The copolymer is insoluble in water but soluble in organic solvents such as ethanol, acetone, and toluene. It has low volatility and does not easily evaporate.
The copolymer is synthesized using various methods such as emulsion polymerization, solution polymerization, and bulk polymerization. The copolymerization of methylhydro and methyloctylsiloxane is generally carried out in the presence of a catalyst, such as platinum or palladium. Characterization of the copolymer is conducted using techniques such as gel permeation chromatography, nuclear magnetic resonance spectroscopy, and Fourier transform infrared spectroscopy.
The copolymer is analyzed using various analytical methods, such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and mass spectrometry (MS). These techniques are used to identify and quantify the copolymer in complex matrices or samples.
The copolymer has been found to have low toxicity and is thus considered safe for use in cosmetics, pharmaceuticals, and medical research. Studies have shown that the copolymer has a low capacity for skin sensitization and irritation. The copolymer also has excellent biocompatibility and can be used in medical implants and devices.
The copolymer has been extensively tested for toxicity and safety in scientific experiments. The copolymer is not teratogenic or mutagenic and does not have any carcinogenic potential. The copolymer is classified as a non-irritant and non-sensitizer, making it safe for use in various scientific experiments.
The copolymer has been used in various scientific experiments due to its unique properties. In medical research, the copolymer has been used to develop implants and devices, such as contact lenses and drug delivery systems. In the cosmetic industry, the copolymer has been used in products such as hair conditioners, anti-aging creams, and make-up products. In the pharmaceutical industry, the copolymer has been used to develop drugs with controlled release properties.
Currently, research on (40-60%)Methylhydro-(40-60%)Methyloctylsiloxane copolymer is ongoing. Researchers are exploring new applications for the copolymer in various industries, such as agriculture and environmental science. Studies are also being conducted to improve the copolymer's properties, such as enhancing its thermal stability, biodegradability, and biocompatibility.
The copolymer holds great potential for various fields of research and industry. In the medical field, the copolymer can be used to develop advanced drug delivery systems, implants, and devices. In the cosmetic industry, the copolymer has potential applications in developing sunscreens, shampoos, and other personal care products. In agriculture, the copolymer can be used to develop advanced crop protection systems, while in environmental science, the copolymer can be used to develop sustainable wastewater treatment systems.
Limitations
While the copolymer has many beneficial properties, it does have certain limitations. For example, the copolymer is soluble in organic solvents but insoluble in water, limiting its use in water-based applications. Additionally, the copolymer has low tensile strength, making it unsuitable for use in high-stress applications.
Limitations
While the copolymer has many beneficial properties, it does have certain limitations. For example, the copolymer is soluble in organic solvents but insoluble in water, limiting its use in water-based applications. Additionally, the copolymer has low tensile strength, making it unsuitable for use in high-stress applications.
Researchers have identified several future directions for (40-60%)Methylhydro-(40-60%)Methyloctylsiloxane copolymer research. These include the development of new applications for the copolymer in a variety of industries, such as agriculture and environmental science. Researchers are also exploring ways to improve the copolymer's properties, such as enhancing its biodegradability and biocompatibility. Other potential research areas include exploring the copolymer's behavior under extreme temperatures and pressure and developing new synthesis methods for the copolymer.
(40-60%)Methylhydro-(40-60%)Methyloctylsiloxane copolymer is a promising silicone-based copolymer that has found diverse applications in various industries, such as cosmetics, pharmaceuticals, and medical research. While the copolymer has many beneficial properties, it also has certain limitations. However, ongoing research on the copolymer has identified several future directions that hold great potential for the copolymer's further development and application in various fields of research and industry.
Hydrogen Bond Acceptor Count
2
Exact Mass
262.17843326 g/mol
Monoisotopic Mass
262.17843326 g/mol
Heavy Atom Count
16
General Manufacturing Information
Siloxanes and Silicones, Me hydrogen, Me octyl: ACTIVE
XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).
XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).
Dates
Last modified: 03-29-2023
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